Cas no 29702-90-7 (Methanesulfonic acid, trifluoro-, propyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, propyl ester
• CAS No: 29702-90-7
• MF: C₄H₇F₃O₃S
• MW: 192.156790971756
• CID: 1439318
• PubChem ID: 10965343
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, propyl ester
• propyl trifluoromethanesulfonate
• propyl triflate
• 29702-90-7
• Methanesulfonic acid, 1,1,1-trifluoro-, propyl ester
• SCHEMBL777006
• n-propyl trifluoromethane sulfonate
• Trifluoro-methanesulfonic acid propyl ester
• DTXSID80450044

• Inchi： 1S/C4H7F3O3S/c1-2-3-10-11(8,9)4(5,6)7/h2-3H2,1H3
• InChI Key： MJYCCJGURLWLGE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCCC

Computed Properties

• Exact Mass: 192.00681
• Monoisotopic Mass: 192.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37